Cas no 2172463-77-1 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid
• CAS No: 2172463-77-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6204227
• PubChem ID: 165569825
• Update Time: 2025-07-16

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid
• EN300-1580861
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]-N-methylacetamido}-2-methylpropanoic acid
• 2172463-77-1

• Inchi： 1S/C27H32N2O6/c1-17(26(31)32)14-29(2)25(30)13-18-15-34-12-11-24(18)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： URBZUZKLBIZVJF-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(N(C)CC(C(=O)O)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid

Recent Advances in the Study of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid (CAS: 2172463-77-1)

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid (CAS: 2172463-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxane) ring, is being investigated for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the inclusion of the oxane ring suggests potential for enhanced stability and bioavailability.

Recent studies have focused on the synthesis and optimization of this compound, exploring its utility as a building block for novel peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 2172463-77-1, highlighting its high purity and yield under optimized conditions. The researchers emphasized the compound's role in facilitating the incorporation of N-methylated amino acids into peptide chains, a feature that can improve metabolic stability and reduce susceptibility to proteolytic degradation.

In addition to its synthetic applications, preliminary biological evaluations have been conducted to assess the pharmacological potential of derivatives based on this scaffold. A study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of 2172463-77-1 exhibited moderate inhibitory activity against certain proteases implicated in inflammatory diseases. These findings suggest that further structural modifications could yield compounds with enhanced potency and selectivity.

The mechanistic insights into the interactions of 2172463-77-1 with biological targets are also being elucidated. Computational modeling and X-ray crystallography studies have provided valuable information about the binding modes of this compound with enzymes such as dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapeutics. These structural analyses are guiding the design of next-generation inhibitors with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the broader application of 2172463-77-1. Issues such as solubility in aqueous media and the need for greener synthetic methodologies are areas of active investigation. Recent advancements in flow chemistry and biocatalysis are being explored to address these limitations, as reported in a 2024 review in Advanced Synthesis & Catalysis.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-yl-N-methylacetamido}-2-methylpropanoic acid represents a versatile and promising scaffold in chemical biology and drug discovery. Ongoing research aims to expand its utility in peptide therapeutics and explore its potential in targeting a wider range of diseases. The integration of synthetic chemistry, computational biology, and pharmacological studies will be crucial in unlocking the full potential of this compound.